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For Researchers, Scientists, and Drug Development Professionals

Introduction

Tataramide B is a naturally occurring compound reported to be isolated from the plant Datura
stramonium Linn., a member of the Solanaceae family. Despite its listing in chemical supplier
databases and a designated CAS number, detailed scientific literature regarding its isolation,
structural elucidation, and biological activity is conspicuously absent from publicly accessible
scientific journals and databases. This guide summarizes the currently available information on
Tataramide B and highlights the significant gaps in our understanding of this molecule.

Origin and Natural Source

The exclusive reported natural source of Tataramide B is the plant Datura stramonium,
commonly known as jimsonweed, devil's snare, or thorn apple[1]. This plant has a long history
in traditional medicine and is known to produce a wide array of bioactive secondary
metabolites, most notably tropane alkaloids and withanolides. However, Tataramide B does
not appear to be a major or well-studied constituent of this plant.

Chemical and Physical Properties

Information regarding the physicochemical properties of Tataramide B is limited to what is
provided by chemical suppliers. A summary of the available data is presented in Table 1.
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Table 1: Physicochemical Properties of Tataramide B

Property Value Source

CAS Number 187655-56-7 ChemFaces, ChemFarm
Molecular Formula C36H36N20s ChemFarm

Molecular Weight 624.69 g/mol ChemFarm

Physical Description Powder BioCrick

Purity >98% (as sold by suppliers) BioCrick, ChemFarm

Structural Information

A definitive, peer-reviewed structural elucidation of Tataramide B, including detailed NMR and
mass spectrometry data, is not available in the scientific literature. Chemical suppliers indicate
that the structure is consistent with NMR data, but the primary data has not been published.

Biological Activity and Signaling Pathways

There is currently no published scientific literature detailing the biological activity of Tataramide
B. Consequently, no signaling pathways or mechanisms of action have been identified or
proposed for this compound. The general phytochemical landscape of Datura stramonium is
rich with compounds exhibiting anticholinergic, anti-inflammatory, and cytotoxic activities;
however, any potential bioactivity of Tataramide B remains uninvestigated.

Experimental Protocols

The lack of primary scientific literature on Tataramide B means that there are no published
experimental protocols for its isolation, purification, or characterization. For researchers
interested in investigating this compound, a general workflow for the isolation of natural
products from a plant source would need to be adapted and optimized. A logical workflow for
such an endeavor is proposed in the diagram below.
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Structure Elucidation

Click to download full resolution via product page

Figure 1: A generalized experimental workflow for the isolation and characterization of a natural
product like Tataramide B from a plant source.

Conclusion and Future Directions

Tataramide B represents a significant knowledge gap in the phytochemistry of Datura
stramonium. While its existence is suggested by its availability from commercial suppliers, the
absence of a primary scientific publication means that its structure, biosynthesis, and biological
functions remain unknown. This presents an opportunity for natural product researchers to
conduct a thorough phytochemical investigation of Datura stramonium to isolate and definitively
characterize Tataramide B. Such a study would be the first step in exploring its potential as a
novel bioactive compound and would provide the foundational data necessary for future
research in pharmacology and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tataramide B: An Obscure Natural Product from Datura
stramonium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8023272#what-is-the-origin-and-natural-source-of-
tataramide-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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